N-allylthiophene-3-carboxamide
Overview
Description
N-allylthiophene-3-carboxamide (ATPCA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that belongs to the thiophene family, and its unique chemical properties make it an attractive candidate for use in organic electronic devices, as well as in medicinal chemistry.
Scientific Research Applications
Organic Semiconductor Development
Thiophene derivatives, including N-allylthiophene-3-carboxamide, are pivotal in the development of organic semiconductors. Their molecular structure allows for efficient charge transport, making them suitable for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Corrosion Inhibition
In industrial chemistry, thiophene compounds serve as corrosion inhibitors. The specific properties of N-allylthiophene-3-carboxamide can be tailored to protect metals and alloys from corrosive processes, which is crucial in extending the lifespan of industrial machinery .
Pharmacological Properties
N-allylthiophene-3-carboxamide exhibits a range of pharmacological properties. It has potential uses in developing medications with anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects due to its structural similarity to other biologically active thiophene derivatives .
Enzyme Inhibition
The carboxamide moiety present in N-allylthiophene-3-carboxamide can form hydrogen bonds with various enzymes and proteins, potentially inhibiting their activity. This property is useful in the design of enzyme inhibitors for therapeutic purposes .
Material Science Applications
Thiophene-based molecules, including N-allylthiophene-3-carboxamide, contribute to the advancement of materials science. They are used in creating novel materials with desirable electronic and photonic properties .
Drug and Gene Delivery
Polypeptides derived from N-allylthiophene-3-carboxamide could be used in drug and gene delivery systems. Their ability to form stable structures and respond to environmental stimuli makes them suitable for targeted delivery applications .
Molecular Docking Studies
N-allylthiophene-3-carboxamide can be used in molecular docking studies to explore interactions between bioactive ligands and proteins. This aids in the development of new drugs with high specificity and efficacy .
Synthetic Polypeptide Chemistry
Advances in synthetic polypeptide chemistry involve the use of N-allylthiophene-3-carboxamide derivatives. These compounds can be polymerized to form polypeptides with unique properties for biological applications .
Mechanism of Action
Target of Action
N-allylthiophene-3-carboxamide primarily targets the mitochondrial complex I . This complex is a crucial component of the electron transport chain in mitochondria, playing a significant role in cellular respiration and energy production .
Mode of Action
N-allylthiophene-3-carboxamide interacts with its target by inhibiting the activity of mitochondrial complex I . This inhibition disrupts the normal flow of electrons through the electron transport chain, leading to a decrease in the production of ATP, the primary energy currency of the cell . This disruption of energy production can lead to cell death, particularly in cells with high energy demands, such as cancer cells .
Pharmacokinetics
The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability would need to be studied in more detail to provide a comprehensive understanding .
Result of Action
The primary result of N-allylthiophene-3-carboxamide’s action is the inhibition of cancer cell growth . By disrupting energy production within the cell, the compound induces cell death, thereby reducing the size of tumors and potentially slowing the progression of cancer .
Action Environment
The action of N-allylthiophene-3-carboxamide can be influenced by various environmental factors. For example, the pH of the cellular environment can affect the compound’s solubility and therefore its ability to reach its target. Additionally, the presence of other drugs or substances in the body can impact the compound’s metabolism and excretion, potentially affecting its efficacy and stability
properties
IUPAC Name |
N-prop-2-enylthiophene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NOS/c1-2-4-9-8(10)7-3-5-11-6-7/h2-3,5-6H,1,4H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXEOXUZJQXMZMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CSC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001285077 |
Source
|
| Record name | N-2-Propen-1-yl-3-thiophenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001285077 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-allylthiophene-3-carboxamide | |
CAS RN |
1341660-63-6 |
Source
|
| Record name | N-2-Propen-1-yl-3-thiophenecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1341660-63-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-2-Propen-1-yl-3-thiophenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001285077 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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